![molecular formula C14H17NO3 B030199 Methyl 1-benzyl-4-oxopiperidine-3-carboxylate CAS No. 57611-47-9](/img/structure/B30199.png)
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate
Overview
Description
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate, also known as MBPC, is a synthetic compound of the piperidine class that has been used in scientific research for a variety of purposes. It is a colorless, crystalline solid with a molecular weight of 213.2 g/mol and a melting point of 63-65°C. MBPC has been used in the medical field for its anti-inflammatory properties, and in the chemistry field for its ability to be used as a building block for various compounds.
Scientific Research Applications
Enantioselective Synthesis
- Asymmetric Benzylation : Utilizing cinchona alkaloids as phase-transfer catalysts, the asymmetric benzylation of methyl 4-oxo-3-piperidinecarboxylate has been explored to obtain methyl (R)-1,3-dibenzyl-4-oxopiperidine-3-carboxylate, showcasing a route for preparing compounds with a chiral 3-benzylpiperidine backbone, which is valuable in biologically active compound synthesis (Wang et al., 2018).
Synthesis of Complex Heterocycles
- 3-Azabicyclo[3.3.1]nonane Derivatives : Michael reactions of methyl (ethyl) 1-benzyl-4-oxopiperidine-3-carboxylates with α,β-unsaturated carbonyl compounds lead to 6- and 6,8-substituted derivatives, enabling the study of stereochemical aspects and further transformations (Vafina et al., 2003).
Intermediate Synthesis for Biological Applications
- Jak3 Inhibitor Synthesis : An efficient approach to synthesize tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, an intermediate in the novel protein tyrosine kinase Jak3 inhibitor—CP-690550, has been proposed. This method is characterized by easily obtained raw materials and suitability for industrial scale-up (Chen Xin-zhi, 2011).
Chemical Structural Analysis
- Crystal Structure Analysis : The crystal structure of tert-butyl 4-carbamoyl-3-methoxyimino-4-methylpiperidine-1-carboxylate, derived from ethyl N-benzyl-3-oxopiperidine-4-carboxylate, demonstrates a porous three-dimensional network with hydrophobic channels, indicating potential for further chemical applications (Wang et al., 2008).
Safety and Hazards
When handling MBOPC, it is recommended to avoid breathing dust and contact with skin and eyes . Protective clothing, gloves, safety glasses, and a dust respirator should be worn . In case of a fire, self-contained breathing apparatus and full protective gear should be worn, as thermal decomposition can lead to the release of irritating gases and vapors .
Mechanism of Action
Target of Action
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate, also known as BOC-methyl ester hydrochloride , is a complex organic compound. Its significance lies in its potential use as a building block for more complex molecules in organic synthesis.
Mode of Action
It is known that the compound can be used to synthesize more complex molecules . These complex molecules could have various mechanisms of action depending on their structure.
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
It is known that the compound is a white to pink crystalline powder that is hygroscopic, indicating that it absorbs moisture from the environment . It is also known that it should be stored in an inert atmosphere at room temperature .
properties
IUPAC Name |
methyl 1-benzyl-4-oxopiperidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-18-14(17)12-10-15(8-7-13(12)16)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHTILULPLFUXPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CN(CCC1=O)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10276037 | |
Record name | Methyl 1-benzyl-4-oxopiperidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10276037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57611-47-9 | |
Record name | Methyl 1-benzyl-4-oxo-3-piperidinecarboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057611479 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 1-benzyl-4-oxopiperidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10276037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 1-BENZYL-4-OXO-3-PIPERIDINECARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A3J5GO5I1T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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